![molecular formula C15H21BrN2O2 B5215312 ethyl 4-[(2-bromobenzyl)amino]-1-piperidinecarboxylate](/img/structure/B5215312.png)
ethyl 4-[(2-bromobenzyl)amino]-1-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[(2-bromobenzyl)amino]-1-piperidinecarboxylate is a chemical compound used in scientific research. It is a piperidine derivative and has been studied for its potential use as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of ethyl 4-[(2-bromobenzyl)amino]-1-piperidinecarboxylate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and serotonin.
Biochemical and Physiological Effects:
This compound has been shown to have anticonvulsant and analgesic effects in animal models. It has also been shown to reduce drug-seeking behavior in animal models of drug addiction. Additionally, it has been shown to have antidepressant effects in animal models of depression.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 4-[(2-bromobenzyl)amino]-1-piperidinecarboxylate in lab experiments is its potential therapeutic applications. However, one limitation is that the compound is not readily available and requires a multi-step synthesis process.
Future Directions
There are several future directions for research on ethyl 4-[(2-bromobenzyl)amino]-1-piperidinecarboxylate. One direction is to further investigate its potential therapeutic applications, particularly in treating drug addiction and depression. Another direction is to explore its mechanism of action and identify potential targets for drug development. Additionally, research could focus on developing more efficient synthesis methods for the compound.
In conclusion, this compound is a chemical compound with potential therapeutic applications. Its synthesis method involves a multi-step process, and it has been studied for its anticonvulsant, analgesic, and antidepressant effects. Future research could focus on further investigating its potential therapeutic applications, exploring its mechanism of action, and developing more efficient synthesis methods.
Synthesis Methods
The synthesis of ethyl 4-[(2-bromobenzyl)amino]-1-piperidinecarboxylate involves a multi-step process. The first step is the reaction of 2-bromobenzylamine with ethyl 4-chloro-1-piperidinecarboxylate in the presence of a base such as sodium hydride. This results in the formation of this compound. The compound is then purified using various techniques such as column chromatography.
Scientific Research Applications
Ethyl 4-[(2-bromobenzyl)amino]-1-piperidinecarboxylate has been studied for its potential use as a therapeutic agent. It has been shown to have anticonvulsant and analgesic properties in animal models. It has also been studied for its potential use in treating drug addiction and depression.
properties
IUPAC Name |
ethyl 4-[(2-bromophenyl)methylamino]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21BrN2O2/c1-2-20-15(19)18-9-7-13(8-10-18)17-11-12-5-3-4-6-14(12)16/h3-6,13,17H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHZYCFIBWMYLSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NCC2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.